Cas no 475285-30-4 (Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-rel- (9CI))

• Product Name: Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-rel- (9CI)
• CAS No: 475285-30-4
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 931098
• PubChem ID: 11228991
• Update Time: 2025-04-19

Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)-rel- (9CI)
• (-)-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane carbonitrile
• 2-Isopropyl-5-methyl-cyclohexanecarbonitrile
• Rel-(1R,2S,5R)-2-isopropyl-5-methylcyclohexane-1-carbonitrile
• 439924-29-5
• 475285-30-4
• MFCD11974019
• AKOS006344567
• Cyclohexanecarbonitrile, 5-methyl-2-(1-methylethyl)-, (1R,2S,5R)- (9CI)
• (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXANE-1-CARBONITRILE
• (1R,2S,5R)-2-Isopropyl-5-methylcyclohexanecarbonitrile
• DTXSID40459371
• (1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexane-1-carbonitrile

• MDL： MFCD11974019
• Inchi： 1S/C11H19N/c1-8(2)11-5-4-9(3)6-10(11)7-12/h8-11H,4-6H2,1-3H3/t9-,10+,11+/m1/s1
• InChI Key： AWVUYKHSNNYPOX-VWYCJHECSA-N
• SMILES： N#C[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 165.151749610g/mol
• Monoisotopic Mass: 165.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų